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Cat. No.: B086010

An In-depth Technical Guide to the Chemical Properties of Niobium Trichloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Niobium trichloride (NbCls) is a fascinating inorganic compound that holds a significant position
in contemporary inorganic chemistry. While its higher oxidation state counterpart, niobium
pentachloride (NbCls), is more common, NbCls is valued for its unique reactivity, coordination
chemistry, and its role as a versatile intermediate in chemical synthesis.[1] This guide provides
a comprehensive overview of the core chemical properties of niobium trichloride, with a focus
on quantitative data, experimental protocols, and key reaction pathways to support researchers
and professionals in related fields.

Physical and Chemical Properties

Niobium trichloride is a black or green-black solid that crystallizes in crusts, rods, or plates.[2]
[3] Its color can vary depending on the precise niobium-to-chlorine ratio, with NbClz.67 being
green and NbCls.13 appearing brown.[1][4] The binary phase NbCls is not extensively
characterized, but many of its adducts are well-known.[4]

Quantitative Data

A summary of the key physical and chemical properties of niobium trichloride is presented in
the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula ClsNb [2][5]
Molar Mass 199.26 g-mol—1* [41[5]
Appearance Black or green-black solid [2][4]
Density 3.75 g/cm?3 [4]

Crystal Structure Hexagonal [4]

Space Group P3ml [4]

Lattice Constants a=6.744 A c=12.268 A [4]
Oxidation State of Niobium +3 [3][6]

Insoluble in water, dilute acids,
Solubility dilute alkali, and organic [2]

solvents (including ethanol).[2]

Synthesis and Experimental Protocols

The synthesis of niobium trichloride typically involves the reduction of niobium pentachloride
(NbCls) using various reducing agents or by comproportionation.

Reduction of Niobium Pentachloride with Hydrogen

A well-established method for preparing niobium trichloride involves the reduction of niobium
pentachloride with hydrogen gas. This process often occurs in two stages, where NbCls is first
reduced to NbCls at a lower temperature.[1] Careful control of the reaction temperature and the
partial pressure of hydrogen is crucial to influence the stoichiometry of the final product.[1]

Experimental Workflow: Hydrogen Reduction of NbCls
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Caption: Synthesis of NbCIs via hydrogen reduction of NbCls.
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Comproportionation Reaction

Niobium trichloride can also be synthesized through the reaction of niobium metal with niobium
pentachloride. This method represents a comproportionation of niobium(V) and niobium(0) to
form the mixed-valence compound NbsCls, which is closely related to NbCls.[1]

Experimental Protocol: High-surface niobium metal (e.g., foil) and a slight excess of NbCls are
placed in an evacuated reactor tube, which is then sealed. The sealed horizontal reactor is
heated for three days in a temperature gradient, with the end of the tube containing the niobium
at 390°C and the remainder of the tube at 355°C. This process converts the reactants to NbCls,
which is transported to the 355°C zone and deposits as crystals due to the reversible
equilibrium: NbCls(s) + NbCls(g) = 2NbCla(g). The product can be further purified by
resublimation by reversing the temperature gradient. To remove any remaining NbCls, the part
of the tube containing NbCls is heated to 390°C for a few minutes while the other end is kept at
20°C. The tube is then cooled and opened under anhydrous conditions.[2]

Logical Relationship: Comproportionation Synthesis
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Caption: Comproportionation synthesis of niobium trichloride.
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Solution-Phase Synthesis of Adducts

Niobium trichloride adducts, which are often more soluble and easier to handle, can be
synthesized through the reduction of NbCls in the presence of a coordinating solvent.[1] A
common example is the synthesis of the dimethoxyethane (DME) adduct, NbCls(DME).

Experimental Protocol: An impure dimethoxyethane (DME) adduct of niobium trichloride can be
produced by the reduction of a DME solution of niobium pentachloride with tributyltin hydride.

[4]

A salt-free reduction method involves reacting a dimethoxyethane solution of NbCls with 1,4-
disilyl-cyclohexadiene in the presence of 3-hexyne to produce the coordination complex
NbCls(dme)(3-hexyne).[1][4]

Reaction Pathway: Formation of NbCls(DME) Adduct
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Caption: Synthesis of the NbCls(DME) adduct.
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Chemical Reactivity and Key Reactions

Niobium trichloride exhibits distinct chemical reactivity. It is relatively stable in air at room
temperature but is attacked by oxidizing agents.[2]

Disproportionation

When heated to over 600°C, niobium trichloride disproportionates to niobium metal and
niobium pentachloride.[4]

Reaction: 5NbClz(s) — 3Nb(s) + 2NbCls(g)

Signaling Pathway: Disproportionation of NbCls
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Caption: Thermal disproportionation of niobium trichloride.
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Formation of Adducts

Niobium trichloride readily forms adducts with various donor ligands, such as ethers,
phosphines, and arsines. These complexes are often more stable and soluble than the parent
trichloride.[1][4] The 1,2-dimethoxyethane (DME) complex, NbCl3(DME), has received
considerable attention as a reagent for the reductive coupling of carbonyls and imines in
organic synthesis.[1][4]

Catalytic Activity

While much of the research on niobium catalysis focuses on niobium pentoxide (Nb20s) and
niobium pentachloride (NbCls), niobium compounds, in general, are recognized for their
catalytic properties, particularly in organic synthesis.[1][7][8] As a Lewis acid, niobium chlorides
can catalyze a variety of organic reactions.[7][9]

Structure

Niobium trichloride possesses a hexagonal crystal structure. The structure of the related and
often co-produced NbsCls consists of a hexagonal close-packed array of chloride ions, with
triangles of niobium atoms occupying octahedral spaces within this array.[4] Niobium trichloride
can be considered a solid solution of Nb3Cls and Nb2zCls.[4]

Handling and Safety

Specific safety data for niobium trichloride is not as readily available as for niobium
pentachloride. However, given its chemical nature as a metal halide, certain precautions should
be taken. It is described as being only slightly air-sensitive at room temperature.[2] Due to its
insolubility in water, its reactivity with water is expected to be less vigorous than that of NbCls,
which reacts violently.[10][11] Nevertheless, it should be handled in a dry, inert atmosphere
(e.g., under argon or nitrogen) to prevent reaction with moisture and air.[12] Standard personal
protective equipment, including safety glasses, gloves, and a lab coat, should be worn. For
detailed safety protocols, it is advisable to consult the safety data sheets (SDS) for niobium
pentachloride and handle niobium trichloride with similar, if not identical, precautions, paying
close attention to the specific reactivity of the trichloride.[10][11][13][14]

Conclusion
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Niobium trichloride is a compound with a rich and complex chemistry. Its synthesis from more
common niobium precursors and its unique reactivity, particularly in the formation of adducts for
organic synthesis, make it a valuable tool for researchers. The data and protocols presented in
this guide offer a solid foundation for professionals working with or exploring the applications of
this intriguing niobium halide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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